Cas no 74844-93-2 ((S)-2,5-Dihydro-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester)

• Product Name: (S)-2,5-Dihydro-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• CAS No: 74844-93-2
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD00080341
• CID: 557219
• PubChem ID: 10421270
• Update Time: 2025-04-19

(S)-2,5-Dihydro-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-1-tert-Butyl 2-methyl 1H-pyrrole-1,2(2H,5H)-dicarboxylate
• (S)-2,5-DIHYDRO-PYRROLE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-METHYL ESTER
• 1H-Pyrrole-1,2-dicarboxylicacid, 2,5-dihydro-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S)-
• 1-O-tert-butyl 2-O-methyl (2S)-2,5-dihydropyrrole-1,2-dicarboxylate
• Boc-3,4-dehydro-L-proline methyl ester
• (2S)-N-(tert-Butoxycarbonyl)-2-methoxycarbonyl-3-pyrroline
• (S)-1-tert-Butyl 2-methyl 1H-pyrr
• (S)-N-Boc-3,4-dehydroprolone methyl ester
• (S)-N-Boc-3,4-didehydroproline methyl ester
• 1-TERT-BUTYL 2-METHYL (2S)-2,5-DIHYDRO-1H-PYRROLE-1,2-DICARBOXYLATE
• methyl (2S)-N-tert-butyloxycarbonyl-3,4-dehydroprolinate
• Methyl n-boc-l-proline-3-ene
• N-Boc-3,4-dehydro-L-proline methyl ester
• N-BOC-3,4-didehydro-(S)-proline methyl ester
• N-Boc-L-proline-3-ene
• AKOS015850999
• CS-0099904
• 74844-93-2
• (S)-2,5-dihydropyrrole-1,2-dicarboxylic Acid 1-tert-butyl ester 2-methyl ester
• SCHEMBL2559556
• (S)-1-tert-butyl 2-methyl 1H-pyrrole-1,2(2H, 5H)-dicarboxylate
• AKOS016010241
• YDQDZLXTPXNOKO-QMMMGPOBSA-N
• MFCD00080341
• 1-(tert-Butyl) 2-methyl (S)-2,5-dihydro-1H-pyrrole-1,2-dicarboxylate
• AS-38043
• (S)-1-tert-butyl 2-methyl 1H-pyrrole-1, 2(2H, 5H)-dicarboxylate
• DTXSID90439628
• (R)-Boc-3,4-dehydro-proline methyl ester
• DB-387644
• 1-TERT-BUTYL 2-METHYL (2S)-2,5-DIHYDROPYRROLE-1,2-DICARBOXYLATE
• (S)-2,5-Dihydro-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester

• MDL： MFCD00080341
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(14)12-7-5-6-8(12)9(13)15-4/h5-6,8H,7H2,1-4H3/t8-/m0/s1
• InChI Key： YDQDZLXTPXNOKO-QMMMGPOBSA-N
• SMILES： O(C(N1CC=C[C@H]1C(=O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11600
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 287.3±40.0 °C at 760 mmHg
• Flash Point: 127.6±27.3 °C
• Refractive Index: 1.492
• PSA: 55.84000
• LogP: 1.27280
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(S)-2,5-Dihydro-pyrrole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C